Cas no 2246901-42-6 ((3-methoxyprop-1-en-2-yl)boronic acid)

• Product Name: (3-methoxyprop-1-en-2-yl)boronic acid
• CAS No: 2246901-42-6
• MF: C₄H₉BO₃
• MW: 115.923461675644
• CID: 6196405
• PubChem ID: 127009391
• Update Time: 2025-05-20

(3-methoxyprop-1-en-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-methoxyprop-1-en-2-yl)boronic acid
• EN300-1091569
• 2246901-42-6

• Inchi： 1S/C4H9BO3/c1-4(3-8-2)5(6)7/h6-7H,1,3H2,2H3
• InChI Key： JWYYMDMLKMGNEP-UHFFFAOYSA-N
• SMILES： O(C)CC(B(O)O)=C

Computed Properties

• Exact Mass: 116.0644743g/mol
• Monoisotopic Mass: 116.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 81.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on (3-methoxyprop-1-en-2-yl)boronic acid

Introduction to (3-methoxyprop-1-en-2-yl)boronic acid (CAS No. 2246901-42-6)

(3-methoxyprop-1-en-2-yl)boronic acid (CAS No. 2246901-42-6) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This boronic acid derivative has gained significant attention due to its unique chemical properties and potential applications in various research areas, including drug discovery, materials science, and catalysis. This comprehensive introduction aims to provide a detailed overview of the compound, highlighting its structure, synthesis, reactivity, and recent advancements in its utilization.

The chemical structure of (3-methoxyprop-1-en-2-yl)boronic acid is characterized by a boronic acid functional group attached to a 3-methoxypropenyl moiety. The presence of the boronic acid group imparts unique reactivity and coordination properties to the molecule, making it an attractive building block for various synthetic transformations. The methoxy substituent on the propenyl chain further enhances the compound's stability and solubility in polar solvents, which is crucial for its application in solution-phase reactions.

One of the key applications of (3-methoxyprop-1-en-2-yl)boronic acid is in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of biologically active molecules, such as pharmaceuticals and natural products. The boronic acid group serves as a highly reactive nucleophile that can couple with aryl or vinyl halides in the presence of a palladium catalyst. Recent studies have demonstrated the efficiency and selectivity of (3-methoxyprop-1-en-2-yl)boronic acid in these reactions, leading to the formation of complex molecular architectures with high yields and stereoselectivity.

In addition to its role in cross-coupling reactions, (3-methoxyprop-1-en-2-yl)boronic acid has shown promise in the development of novel materials. For instance, researchers have utilized this compound as a precursor for the synthesis of boron-containing polymers and coordination complexes. These materials exhibit unique electronic and optical properties, making them suitable for applications in optoelectronics, sensors, and catalytic systems. The ability to fine-tune the properties of these materials through controlled polymerization or coordination chemistry opens up new avenues for their use in advanced technological applications.

The synthesis of (3-methoxyprop-1-en-2-yl)boronic acid can be achieved through several well-established methods. One common approach involves the hydroboration of 3-methoxypropenyl derivatives followed by oxidation to form the boronic acid. This method provides high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the direct functionalization of boron-containing reagents with appropriate electrophiles under mild conditions. Recent advancements in catalytic methods have further optimized these synthetic pathways, reducing reaction times and improving atom economy.

The reactivity of (3-methoxyprop-1-en-2-yl)boronic acid extends beyond traditional cross-coupling reactions. It has been explored as a ligand for metal complexes, particularly in homogeneous catalysis. The coordination properties of the boronic acid group allow it to form stable complexes with transition metals, which can be used as catalysts in various organic transformations. For example, palladium complexes containing (3-methoxyprop-1-en-2-yl)boronic acid have been shown to be highly effective in carbon-carbon bond-forming reactions, offering improved activity and selectivity compared to conventional catalysts.

In the realm of medicinal chemistry, (3-methoxyprop-1-en-2-yl)boronic acid has been investigated as a potential scaffold for drug discovery. Its ability to form stable complexes with biological targets makes it an attractive candidate for developing new therapeutic agents. Recent studies have focused on using this compound as a prodrug strategy, where it is designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown promise in enhancing the bioavailability and efficacy of drugs while minimizing side effects.

The safety profile of (3-methoxyprop-1-en-2-yl)boronic acid is another important aspect to consider. While boronic acids are generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to ensure worker protection and environmental sustainability. Recent research has also explored methods to improve the stability and storage conditions of this compound, further enhancing its practical utility.

In conclusion, (3-methoxyprop-1-en-2-yl)boronic acid (CAS No. 2246901-42-6) is a valuable compound with diverse applications in organic synthesis, materials science, and medicinal chemistry. Its unique chemical properties make it an essential building block for developing novel molecules and materials with advanced functionalities. Ongoing research continues to uncover new possibilities for its use, solidifying its position as a key player in modern chemical research.